N-(5-methoxybenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H16N4O3S/c1-12-8-16(22-26-12)18(24)23(11-13-4-3-7-20-10-13)19-21-15-9-14(25-2)5-6-17(15)27-19/h3-10H,11H2,1-2H3
• InChI Key: OVJNFZNUJCFJNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=CC(=C4)OC
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied for their diverse biological activities. They are known to exhibit anti-inflammatory properties. The compound you mentioned seems to be a derivative of benzothiazole, with additional functional groups attached.

Synthesis Analysis

The synthesis of benzothiazole derivatives typically involves coupling substituted 2-amino benzothiazoles with other compounds. The exact method would depend on the specific functional groups present in the final compound.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the functional groups present and the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives would depend on the specific functional groups present in the molecule. Benzothiazole derivatives are known to exhibit antibacterial activity, and their mechanism of action often involves interactions with bacterial proteins.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole derivative would depend on the functional groups present in the molecule. These properties can be determined using various analytical techniques.

Scientific Research Applications

Anti-Inflammatory Properties

Inflammation is a complex immune response that plays a crucial role in protecting tissues against disease and infection. . Notably:

Corrosion Inhibition

The compound’s structure, including the thiazole ring, contributes to its remarkable corrosion-inhibiting properties. . Further surface investigations using techniques like atomic force microscopy (AFM) and scanning electron microscopy (SEM) reveal its impact on relative degradation of low-carbon steel.

Antibacterial Activity

Combining thiazole and sulfonamide groups, this compound shows emergent antibacterial activity. .

Structural Characterization

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Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole and sulfonamide derivatives, have been known to exhibit antibacterial activity .

Mode of Action

It’s suggested that similar compounds may interact with bacterial cells, leading to changes that result in antibacterial activity .

Biochemical Pathways

The compound may affect the quorum sensing pathways in bacteria. Quorum sensing is a mechanism of cell-to-cell communication that bacteria use to coordinate various behaviors, including nutrient availability, defense mechanisms, and toxic behaviors such as biofilm formation and virulence production .

Result of Action

The compound may exhibit antibacterial activity against both Gram-negative and Gram-positive bacteria . It’s suggested that the compound may have a distinctive mode of action when used in conjunction with a cell-penetrating peptide .

Future Directions

Benzothiazole derivatives are a promising class of compounds for the development of new therapeutic agents. Future research could focus on synthesizing new derivatives and studying their biological activities.